Cas no 939760-47-1 ([2-AMINO-2-(2-IODO-PHENYL)-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER HYDROCHLORIDE)

• Product Name: [2-AMINO-2-(2-IODO-PHENYL)-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER HYDROCHLORIDE
• CAS No: 939760-47-1
• MF: C₁₃H₁₉IN₂O₂
• MW: 362.206635713577
• CID: 1000463
• PubChem ID: 16244623
• Update Time: 2025-04-20

[2-AMINO-2-(2-IODO-PHENYL)-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• [2-AMINO-2-(2-IODO-PHENYL)-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER HYDROCHLORIDE
• tert-butyl N-[2-amino-2-(2-iodophenyl)ethyl]carbamate
• tert-Butyl [2-amino-2-(2-iodophenyl)ethyl]carbamate
• DTXSID50585756
• 939760-47-1

• Inchi： 1S/C13H19IN2O2/c1-13(2,3)18-12(17)16-8-11(15)9-6-4-5-7-10(9)14/h4-7,11H,8,15H2,1-3H3,(H,16,17)
• InChI Key： MNFWINJFVYOLGG-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 362.04900
• Monoisotopic Mass: 362.04913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 3.90690